3-chloro-N-methyl-N-(oxan-4-yl)pyrazin-2-amine

• IUPAC Name: 3-chloro-N-methyl-N-(oxan-4-yl)pyrazin-2-amine
• InChI: InChI=1S/C10H14ClN3O/c1-14(8-2-6-15-7-3-8)10-9(11)12-4-5-13-10/h4-5,8H,2-3,6-7H2,1H3
• InChI Key: SCTQYPRYBIQPRB-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCOCC1)C2=NC=CN=C2Cl
• Molecular Formula: C10H14ClN3O
• Molecular Weight: 227.69 g/mol

Description

3-Chloro-N-methyl-N-(oxan-4-yl)pyrazin-2-amine, also known as 3-chloro-N-methyl-N-oxypyrazin-2-amine, is an organic compound that is widely used in scientific research. It is a white powder that is highly soluble in water and has a melting point of 134-135°C. The compound has a wide range of applications in scientific research, including the synthesis of drugs, the study of biochemical and physiological effects, and the study of the mechanism of action.

Scientific Research Applications

Synthesis and Structural Analysis

3-Chloro-N-methyl-N-(oxan-4-yl)pyrazin-2-amine is involved in the synthesis and structural analysis of various compounds. For instance, pyrazole derivatives have been synthesized and characterized, including their X-Ray crystal structure and bioactivities. These compounds are identified as possessing antitumor, antifungal, and antibacterial properties, with their geometric parameters and biological activity against breast cancer and microbes confirmed through various analytical techniques (Titi et al., 2020).

Chemical Transformations and Synthesis Routes

The molecule is also instrumental in chemical transformations and synthesis routes. For instance, cycloaddition reactions involving 3-amino-5-chloro-2(1H)-pyrazinones and olefins lead to the formation of compounds with potential biological significance, showcasing the versatility and reactivity of the core pyrazinone structure in creating diverse and bioactive compounds (Vandenberghe et al., 1996). Additionally, a two-stage process has been developed for the synthesis of 6-methylpyrazine-2-yl-amines from commercially available materials, indicating the feasibility and efficiency of synthetic routes involving this compound (Colbon et al., 2008).

Biological Activities and Applications

Furthermore, the compound is part of studies exploring its biological activities and applications. Pyrimidine linked pyrazole heterocyclics synthesized through microwave irradiative cyclocondensation have been evaluated for their insecticidal and antibacterial potential, suggesting its role in developing compounds with specific biological activities (Deohate & Palaspagar, 2020). Moreover, the synthesis involving 1-(pyrazin-2-yl)guanidine derivatives has been applied to produce [1,2,4]triazolo[4,3-a]pyrazin-3-amines, highlighting the compound's role in creating structures of interest in chemical and potentially pharmacological research (Li et al., 2019).